2-chloro-3-(chloromethyl)-4-fluoro-1-methylbenzene
Overview
Description
2-chloro-3-(chloromethyl)-4-fluoro-1-methylbenzene is a useful research compound. Its molecular formula is C8H7Cl2F and its molecular weight is 193. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-(chloromethyl)-4-fluoro-1-methylbenzene involves the chlorination of toluene followed by the introduction of a fluorine atom and a chloromethyl group.", "Starting Materials": [ "Toluene", "Chlorine gas", "Hydrochloric acid", "Sodium hydroxide", "Sodium nitrite", "Hydrofluoric acid", "Methyl iodide" ], "Reaction": [ "Toluene is chlorinated using chlorine gas and hydrochloric acid to form 2-chlorotoluene.", "2-chlorotoluene is then treated with sodium nitrite and hydrochloric acid to form 2-chloro-3-nitrotoluene.", "The nitro group in 2-chloro-3-nitrotoluene is reduced using sodium hydroxide to form 2-chloro-3-aminotoluene.", "2-chloro-3-aminotoluene is then treated with hydrofluoric acid and methyl iodide to introduce a fluorine atom and a chloromethyl group, forming 2-chloro-3-(chloromethyl)-4-fluoro-1-methylbenzene." ] } | |
CAS No. |
688755-42-2 |
Molecular Formula |
C8H7Cl2F |
Molecular Weight |
193 |
Purity |
95 |
Origin of Product |
United States |
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